5alpha-Androst-16-en-3-one

• CAS No.: 18339-16-7
• Product Name: 5alpha-Androst-16-en-3-one
• Molecular Formula: C19H28O
• Molecular Weight: 272.4 g/mol
• IUPAC Name: (5S,8R,9S,10S,13R,14S)-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15-dodecahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C19H28O/c1-18-9-3-4-16(18)15-6-5-13-12-14(20)7-11-19(13,2)17(15)8-10-18/h3,9,13,15-17H,4-8,10-12H2,1-2H3/t13-,15-,16-,17-,18-,19-/m0/s1
• Standard InChIKey: HFVMLYAGWXSTQI-QYXZOKGRSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC=C2)CC[C@@H]4[C@@]3(CCC(=O)C4)C
• SMILES: CC12CCC3C(C1CC=C2)CCC4C3(CCC(=O)C4)C
• Canonical SMILES: CC12CCC3C(C1CC=C2)CCC4C3(CCC(=O)C4)C
• Appearance: White to off-white powder to crystalline powder
• Melting Point: 140-141°C
• Physical Description: Solid
• Description: 5alpha-Androst-16-en-3-one, also known as 3-keto-5alpha, 16-androstene or androstenone, belongs to the class of organic compounds known as androgens and derivatives. These are 3-hydroxylated C19 steroid hormones. They are known to favor the development of masculine characteristics. They also show profound effects on scalp and body hair in humans. 5alpha-Androst-16-en-3-one exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 5alpha-Androst-16-en-3-one has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 5alpha-androst-16-en-3-one is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 5alpha-androst-16-en-3-one can be found in parsnip and wild celery. This makes 5alpha-androst-16-en-3-one a potential biomarker for the consumption of these food products.
• Purity: >95%
• Synonyms: 5 alpha-androst-16-en-3-one; 5alpha-androst-16-en-3-one; AEON steroid; androst-16-en-3-one; androst-16-en-3-one, (5beta)-isome
• Reference: 1: Andresen O. 5 alpha-androstenone and testosterone in peripheral plasma of the ; boar during and following copulation. Acta Vet Scand. 1976;17(4):475-87. PubMed; PMID: 1015480. ; 2: Andresen O. 5alpha-androstenone in peripheral plasma of pigs, diurnal; variation in boars, effects of intravenous HCG administration and castration.; Acta Endocrinol (Copenh). 1975 Feb;78(2):385-91. PubMed PMID: 1172907. ; 3: Andresen O, Bakke H. 5alpha-androstenone in fat from boars selected for rate; of gain and thickness of back fat, and from boars used in artificial insemination; service. Acta Vet Scand. 1975;16(4):492-502. PubMed PMID: 1211326.
• PubChem Compound: 6852393
• Last Modified: Dec 23 2021